Cas no 1518886-97-9 (2-(4-bromo-2-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine
• CAS No: 1518886-97-9
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 6060278
• PubChem ID: 70293202
• Update Time: 2025-10-23

2-(4-bromo-2-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine
• SCHEMBL8169154
• [2-(4-bromo-2-methylphenyl)ethyl](methyl)amine
• EN300-1893742
• 1518886-97-9

• Inchi： 1S/C10H14BrN/c1-8-7-10(11)4-3-9(8)5-6-12-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： RFSQPVLHUKQYDF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CCNC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine (CAS No. 1518886-97-9)

2-(4-bromo-2-methylphenyl)ethyl(methyl)amine, with the CAS registry number 1518886-97-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of substituted phenethylamines, which are widely studied for their potential applications in medicinal chemistry and drug development. The presence of a bromo substituent at the para position and a methyl group on the amine moiety makes this molecule a unique candidate for further exploration.

In recent years, the demand for novel amine derivatives has surged, driven by advancements in targeted drug delivery and personalized medicine. Researchers are particularly interested in compounds like 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine due to their structural versatility and potential bioactivity. The 4-bromo-2-methylphenyl group in this compound is known to influence its electronic and steric properties, which can be critical for binding to specific biological targets.

The synthesis of CAS No. 1518886-97-9 typically involves multi-step organic reactions, including bromination and alkylation processes. These methods are well-documented in the literature, but optimizing the yield and purity remains a focus for industrial and academic laboratories. The compound's molecular weight and logP value are also key parameters for researchers evaluating its pharmacokinetic properties.

One of the most frequently asked questions about 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine revolves around its potential applications. While detailed clinical data may be limited, preliminary studies suggest its utility as an intermediate in the synthesis of more complex molecules. For instance, it could serve as a building block for central nervous system (CNS) targeting agents, given the structural similarities to other bioactive phenethylamines.

From an SEO perspective, terms like "buy 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine" or "CAS 1518886-97-9 supplier" are commonly searched by chemists and procurement specialists. However, it's essential to emphasize that this compound should only be handled by qualified professionals in controlled environments. Safety data sheets (SDS) and proper handling protocols must always be consulted before use.

The growing interest in structure-activity relationships (SAR) has also put 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine in the spotlight. Researchers are investigating how subtle modifications to its structure could enhance selectivity or reduce off-target effects. This aligns with broader trends in drug discovery, where precision and efficiency are paramount.

In summary, 2-(4-bromo-2-methylphenyl)ethyl(methyl)amine (CAS No. 1518886-97-9) represents a promising area of study for chemists and pharmacologists. Its unique combination of a brominated aromatic ring and a methylated amine group offers numerous possibilities for further research and development. As the scientific community continues to explore its potential, this compound may soon find its place in the next generation of therapeutic agents.